2-Methyl-3-(3-methylphenyl)propan-1-ol

Catalog No.
S3377313
CAS No.
119052-84-5
M.F
C11H16O
M. Wt
164.24 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-Methyl-3-(3-methylphenyl)propan-1-ol

CAS Number

119052-84-5

Product Name

2-Methyl-3-(3-methylphenyl)propan-1-ol

IUPAC Name

2-methyl-3-(3-methylphenyl)propan-1-ol

Molecular Formula

C11H16O

Molecular Weight

164.24 g/mol

InChI

InChI=1S/C11H16O/c1-9-4-3-5-11(6-9)7-10(2)8-12/h3-6,10,12H,7-8H2,1-2H3

InChI Key

JMCWASCQLXRRQD-UHFFFAOYSA-N

SMILES

CC1=CC(=CC=C1)CC(C)CO

Canonical SMILES

CC1=CC(=CC=C1)CC(C)CO

2-Methyl-3-(3-methylphenyl)propan-1-ol is an organic compound classified as a tertiary alcohol. Its molecular formula is C12H18O, and it features a hydroxyl group (-OH) attached to a carbon chain that includes both a methyl group and a 3-methylphenyl group. This specific arrangement contributes to its unique chemical properties and potential applications in various fields, including organic chemistry and pharmaceuticals. The compound is typically a colorless to light yellow liquid with a sweet, fruity odor reminiscent of cherry or floral notes.

  • Oxidation: The hydroxyl group can be oxidized to form carbonyl compounds, such as aldehydes or ketones. Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
  • Reduction: The compound can be reduced to yield corresponding alkanes using reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).
  • Substitution: The hydroxyl group can undergo nucleophilic substitution reactions, where it is replaced by other functional groups using reagents such as thionyl chloride (SOCl₂) or phosphorus tribromide (PBr₃).

Major Products Formed

  • From Oxidation: Formation of 2-Methyl-3-(3-methylphenyl)propanal or 2-Methyl-3-(3-methylphenyl)propanone.
  • From Reduction: Formation of 2-Methyl-3-(3-methylphenyl)propane.
  • From Substitution: Various substituted derivatives depending on the reagent used.

Synthetic Routes

The synthesis of 2-Methyl-3-(3-methylphenyl)propan-1-ol can be achieved through several methods:

  • Grignard Reaction: This method involves preparing a Grignard reagent from 3-methylbromobenzene and magnesium in anhydrous ether, which is then reacted with α-methylpropanal to yield the desired alcohol.
  • Reduction of Ketones: Another common method is the reduction of 2-Methyl-3-(3-methylphenyl)propanone using reducing agents like sodium borohydride or lithium aluminum hydride.

In industrial settings, catalytic hydrogenation of the corresponding ketone or aldehyde under controlled conditions may also be employed to ensure high yield and purity.

2-Methyl-3-(3-methylphenyl)propan-1-ol has several applications across various fields:

  • Chemistry: Serves as an intermediate in the synthesis of complex organic molecules.
  • Biology: Investigated for its potential biological activity and interactions with biomolecules.
  • Medicine: Explored for therapeutic properties and as a precursor in drug synthesis.
  • Industry: Utilized in the production of fragrances, flavors, and specialty chemicals.

Interaction studies involving 2-Methyl-3-(3-methylphenyl)propan-1-ol have primarily focused on its biological effects. It may interact with enzymes or receptors involved in oxidative stress pathways, although further research is necessary to elucidate its full interaction profile within biological systems.

Similar Compounds

Compound NameStructure CharacteristicsUnique Features
2,2-Dimethyl-3-(3-methylphenyl)propanolSimilar propanol backbone with additional methyl groupsIncreased steric hindrance affects reactivity
1-(3-Methylphenyl)-2-methylbutan-3-olDifferent carbon chain lengthLonger chain alters physical properties
(2R)-2-Methyl-3-(4-methylphenyl)propan-1-olSimilar structure but differs in phenyl substitutionChirality affects biological activity
2-Methyl-3-(4-methylphenyl)propan-1-olContains para-substituted phenolic structureDifferent positioning of methyl groups influences reactivity

Uniqueness

The uniqueness of 2-Methyl-3-(3-methylphenyl)propan-1-ol lies in its specific structural arrangement, which imparts distinct chemical and physical properties. Its combination of a hydroxyl group with a methyl group and a 3-methylphenyl group makes it versatile for various applications and reactions. Additionally, the presence of a chiral center enhances its potential for diverse biological activities compared to its achiral counterparts.

XLogP3

2.7

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